Cas no 66553-04-6 (Phenanthrene,2-(1,1-dimethylethyl)-)

• Product Name: Phenanthrene,2-(1,1-dimethylethyl)-
• CAS No: 66553-04-6
• MF: C₁₈H₁₈
• MW: 234.335525035858
• CID: 521978
• PubChem ID: 188049
• Update Time: 2025-04-19

Phenanthrene,2-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Phenanthrene,2-(1,1-dimethylethyl)-
• 2-tert-butylphenanthrene
• 66553-04-6
• DTXSID50985156
• Phenanthrene, 2-(1,1-dimethylethyl)-

• Inchi： 1S/C18H18/c1-18(2,3)15-10-11-17-14(12-15)9-8-13-6-4-5-7-16(13)17/h4-12H,1-3H3
• InChI Key： OKOZVRRHEIEQOV-UHFFFAOYSA-N
• SMILES： C(C)(C)(C)C1C=CC2C3C=CC=CC=3C=CC=2C=1

Computed Properties

• Exact Mass: 234.14094
• Monoisotopic Mass: 234.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.044
• Boiling Point: 376.4°C at 760 mmHg
• Flash Point: 174.7°C
• Refractive Index: 1.634
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives